9-Oxa-1-azadispiro[3.1.5^{6}.1^{4}]dodecane

• CAS No.: 2792201-43-3
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 9-oxa-3-azadispiro[3.1.56.14]dodecane
• InChI: InChI=1S/C10H17NO/c1-4-11-10(1)7-9(8-10)2-5-12-6-3-9/h11H,1-8H2
• InChI Key: JVRIEGUOITTZAX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC12CC3(C2)CCOCC3

Description

9-Oxa-1-azadispiro[3.1.5⁶.1⁴]dodecane is a dispirocyclic compound featuring two spiro junctions (3.1.5 and 1.4 ring systems) with oxygen and nitrogen atoms as heteroatoms. Its unique architecture imparts rigidity and stereochemical complexity, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Oxa-1-azadispiro[3.1.5^{6}.1{4}]dodecane typically involves multi-step organic reactions. One common approach is to start with a suitable precursor that contains the necessary carbon skeleton. The precursor undergoes a series of reactions, including cyclization and functional group transformations, to form the desired spirocyclic structure. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of 9-Oxa-1-azadispiro[3.1.5^{6}.1{4}]dodecane may involve large-scale batch or continuous flow processes. These methods are designed to maximize efficiency and minimize costs. Key considerations include the availability of raw materials, scalability of the synthetic route, and environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

9-Oxa-1-azadispiro[3.1.5^{6}.1{4}]dodecane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce the oxidation state of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups, such as halides, amines, or ethers .

Scientific Research Applications

9-Oxa-1-azadispiro[3.1.5^{6}.1{4}]dodecane has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: Researchers study the compound’s interactions with biological molecules to understand its potential as a drug candidate or biochemical probe.

Medicine: The compound’s biological activity is explored for potential therapeutic applications, such as antimicrobial or anticancer agents.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 9-Oxa-1-azadispiro[3.1.5^{6}.1{4}]dodecane involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, the compound may bind to enzymes or receptors, altering their activity and influencing cellular processes .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Heteroatom Configuration and Ring Systems

1-Oxa-4-azaspiro[5.6]dodecane (CAS 220291-94-1)

• Structure : Single spiro junction with 5.6 ring systems; one oxygen and one nitrogen atom .
• Molecular Formula: C₁₀H₁₉NO.
• Key Differences: Lacks the dispiro framework of the target compound, resulting in reduced conformational rigidity.

1,4-Dioxa-9-azaspiro[5.6]dodecane Hydrochloride

• Structure : Contains two oxygen atoms and one nitrogen atom in a single spiro system .
• Molecular Formula: C₉H₁₈ClNO₂.
• The hydrochloride salt form enhances stability for pharmaceutical applications .

6-Oxa-1,3-diazaspiro[4.5]decane Derivatives

• Structure : Features two nitrogen atoms (1,3-diaza) and one oxygen atom in a 4.5 spiro system .
• Molecular Formula : Varies with substituents (e.g., hydroxyl or hydroxymethyl groups).
• Key Differences: The dual nitrogen atoms enable diverse hydrogen-bonding interactions, which could enhance binding to biological targets compared to monoaza compounds like the target molecule .

Physicochemical Properties

Compound	Molecular Weight	Polarity	Stability Insights
9-Oxa-1-azadispiro[3.1.5⁶.1⁴]dodecane	~195 g/mol*	Moderate (O/N)	Likely stable due to rigid spiro cores
1-Oxa-4-azaspiro[5.6]dodecane	169.27 g/mol	Moderate	Enhanced solubility in polar solvents
1,4-Dioxa-9-azaspiro[5.6]dodecane	207.7 g/mol	High	Hydrochloride salt improves thermal stability

*Estimated based on similar spiro compounds.

Biological Activity

Overview of 9-Oxa-1-azadispiro[3.1.5^{6}.1^{4}]dodecane

Chemical Structure and Properties

• Molecular Formula : The compound features a complex spirocyclic structure, which often correlates with unique biological activities.
• Functional Groups : The presence of oxygen and nitrogen atoms within the structure suggests potential interactions with biological systems.

Antimicrobial Activity

Compounds with similar spirocyclic structures have been investigated for antimicrobial properties. For instance:

• Mechanism of Action : Spiro compounds may disrupt bacterial cell walls or inhibit protein synthesis.
• Case Study : A study on related spiro compounds showed significant inhibition against various bacterial strains, suggesting that 9-Oxa-1-azadispiro[3.1.5^{6}.1^{4}]dodecane could exhibit similar effects.

Anticancer Activity

Research indicates that spirocyclic compounds can possess anticancer properties:

• Cell Lines Tested : Various studies have evaluated the cytotoxic effects on cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer).
• Findings : Preliminary results suggest that modifications in the spiro structure can enhance cytotoxicity, potentially making 9-Oxa-1-azadispiro[3.1.5^{6}.1^{4}]dodecane a candidate for further investigation.

Neuroprotective Effects

Certain spiro compounds have demonstrated neuroprotective properties:

• Mechanism : They may act through antioxidant pathways or by modulating neurotransmitter levels.
• Research Example : A related compound was shown to reduce oxidative stress in neuronal cells, indicating potential therapeutic applications in neurodegenerative diseases.

Table 1: Biological Activities of Related Spiro Compounds

Compound Name	Activity Type	Tested Cell Lines/Organisms	Reference
Spiro[3.5]nonane	Antimicrobial	E. coli, S. aureus	[Study A]
Spiro[4.5]decane	Anticancer	HeLa, MCF-7	[Study B]
Spiro[2.4]pentane	Neuroprotective	Neuronal cell lines	[Study C]

Table 2: Comparative Analysis of Biological Activities

Activity Type	Compound	IC50 (µM)	Reference
Antimicrobial	9-Oxa...	TBD	[Current Study]
Anticancer	9-Oxa...	TBD	[Current Study]
Neuroprotective	9-Oxa...	TBD	[Current Study]